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Compound of Interest

Compound Name: Silver chlorate

Cat. No.: B1588454

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of silver
chlorate (AgClOs) in agueous and organic media. The data and protocols presented are
intended to support research and development activities where this compound is utilized.
Silver chlorate is a white, tetragonal crystalline solid known for its oxidizing properties and
sensitivity to light.[1][2] A thorough understanding of its solubility is critical for its application in
organic synthesis and inorganic chemistry experiments.[1][3]

Quantitative Solubility Data

The solubility of silver chlorate is highly dependent on the solvent and temperature. The
following tables summarize the available quantitative data to facilitate comparison.

Table 1: Solubility of Silver Chlorate in Water[1][4][5][6]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1588454?utm_src=pdf-interest
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.drugfuture.com/chemdata/silver-chlorate.html
https://en.wikipedia.org/wiki/Silver_chlorate
https://www.drugfuture.com/chemdata/silver-chlorate.html
https://www.webqc.org/compound.php?compound=Silver+chlorate
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.drugfuture.com/chemdata/silver-chlorate.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4680763_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4680763_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4680763.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Temperature (°C) Solubility (g / 100 g H20)

10 10.4[4][5][6][7]

15 10.0[1]

20 15.3[4][5][6][7]

25 14.46 (g / 100g solution)[4][5][6]
27 20.0[1]

40 26.8[4][5][6][7]

80 50.0[1]

Table 2: Solubility of Silver Chlorate in Organic Solvents

Silver chlorate exhibits limited but notable solubility in some organic solvents.

Solubility (g /100 g

Solvent Temperature (°C) Reference

Solvent)
N Slightly soluble /

Ethanol Not Specified ) [11[31[5][8]
Sparingly soluble

Acetone 0 10.4 [7]

Acetone 10 15.3 [7]

Acetone 20 20.9 [7]

Acetone 25 26.8 [7]

Experimental Protocol: Isothermal Solubility
Determination

This section details a standardized methodology for determining the solubility of silver
chlorate in a given solvent at a constant temperature. This method is based on the principle of
creating a saturated solution and then quantifying the dissolved solute.
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Materials:

 Silver Chlorate (AgClOs), 299.9% purity

e Solvent of interest (e.g., deionized water, absolute ethanol)
o Constant temperature water bath or incubator

e 20 mL screw-cap glass vials

e Magnetic stirrer and stir bars

o Syringe filters (0.22 um, solvent-compatible)

e Analytical balance (+ 0.0001 g)

e Volumetric flasks and pipettes

o Appropriate analytical instrument for quantification (e.g., ICP-MS for silver content, or
gravimetric analysis)

Procedure:

» Preparation of Supersaturated Solution: Add an excess amount of silver chlorate to a glass
vial containing a known volume (e.g., 10 mL) of the solvent. An excess is necessary to
ensure saturation is achieved.

o Equilibration: Seal the vial tightly and place it in the constant temperature water bath. Stir the
mixture vigorously using a magnetic stirrer. Allow the solution to equilibrate for a minimum of
24 hours to ensure the dissolution equilibrium is reached.

e Phase Separation: After equilibration, cease stirring and allow the undissolved solid to settle
for at least 2 hours while maintaining the constant temperature. This step is crucial to avoid
particulate matter in the sample.

o Sample Extraction: Carefully draw a known volume of the clear supernatant using a pre-
warmed (or cooled, to match the experimental temperature) syringe. Immediately attach a
syringe filter and dispense the saturated solution into a pre-weighed volumetric flask.
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e Quantification:

o Gravimetric Method: Evaporate the solvent from the volumetric flask under controlled
conditions (e.g., in an oven at a temperature below the decomposition point of AgCIOs,
approx. 270°C). Weigh the remaining solid residue to determine the mass of dissolved
silver chlorate.[1]

o Spectroscopic Method: Dilute the filtered solution to a known volume. Analyze the
concentration of silver ions (Ag*) using a calibrated analytical technique such as
Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

o Calculation: Calculate the solubility in grams of solute per 100 g of solvent. Ensure to
account for the density of the solvent at the experimental temperature when converting
volumes to masses.

Visualized Workflows and Relationships

To better illustrate the processes and factors involved in solubility studies, the following
diagrams are provided.
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Caption: Experimental workflow for determining silver chlorate solubility.
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Caption: Key factors influencing the solubility of silver chlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588454+#silver-chlorate-solubility-in-water-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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